Cas no 2097995-43-0 (2-(3-(1-Hydroxyethyl)piperidin-1-yl)acetic acid)

• Product Name: 2-(3-(1-Hydroxyethyl)piperidin-1-yl)acetic acid
• CAS No: 2097995-43-0
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5727031
• PubChem ID: 121201670
• Update Time: 2025-05-21

2-(3-(1-Hydroxyethyl)piperidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• F1907-5417
• 2-[3-(1-hydroxyethyl)piperidin-1-yl]acetic acid
• AKOS026709830
• 2097995-43-0
• 2-(3-(1-hydroxyethyl)piperidin-1-yl)acetic acid
• 1-Piperidineacetic acid, 3-(1-hydroxyethyl)-
• 2-(3-(1-Hydroxyethyl)piperidin-1-yl)acetic acid

• Inchi： 1S/C9H17NO3/c1-7(11)8-3-2-4-10(5-8)6-9(12)13/h7-8,11H,2-6H2,1H3,(H,12,13)
• InChI Key： IRPXDWOZQXUJEY-UHFFFAOYSA-N
• SMILES： OC(C)C1CN(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 309.4±22.0 °C(Predicted)
• pka: 2.47±0.10(Predicted)

Additional information on 2-(3-(1-Hydroxyethyl)piperidin-1-yl)acetic acid

Research Briefing on 2-(3-(1-Hydroxyethyl)piperidin-1-yl)acetic acid (CAS: 2097995-43-0): Recent Advances and Applications

2-(3-(1-Hydroxyethyl)piperidin-1-yl)acetic acid (CAS: 2097995-43-0) is a structurally unique piperidine derivative that has recently gained attention in chemical biology and pharmaceutical research. This compound features a hydroxylated ethyl side chain and an acetic acid moiety, making it a versatile scaffold for drug discovery and medicinal chemistry applications. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 2097995-43-0 as a precursor for γ-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that the compound's piperidine core and hydroxyl group provide optimal spatial configuration for interacting with GABA_A receptor subtypes. Through systematic structural modifications, they developed several analogs showing improved binding affinity and selectivity compared to existing GABAergic compounds.

In parallel research, the compound has shown promise in antimicrobial applications. A recent patent application (WO2023051234) discloses derivatives of 2-(3-(1-Hydroxyethyl)piperidin-1-yl)acetic acid exhibiting potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The proposed mechanism involves disruption of bacterial cell wall biosynthesis through inhibition of key enzymes in the peptidoglycan synthesis pathway.

Metabolic stability studies conducted in 2024 have provided important pharmacokinetic data for this compound class. The hydroxyl group at the 1-position of the ethyl side chain appears to confer favorable metabolic properties, with in vitro studies showing reduced cytochrome P450-mediated oxidation compared to non-hydroxylated analogs. This finding suggests potential advantages in drug development programs where metabolic stability is a critical factor.

Recent computational chemistry approaches have further elucidated the compound's molecular interactions. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) reveal that 2097995-43-0 can adopt multiple bioactive conformations, explaining its versatility in binding to various biological targets. These insights are guiding the design of more target-specific derivatives with improved therapeutic profiles.

The compound's chiral center at the hydroxyethyl position has become a focus of stereochemical research. A 2023 study in Chirality demonstrated significant differences in biological activity between the (R)- and (S)-enantiomers, with the (R)-configuration showing superior binding to several neurological targets. This finding has important implications for asymmetric synthesis strategies in ongoing drug development projects.

Current research directions include exploring the compound's potential in pain management therapeutics. Preliminary animal studies suggest that certain derivatives may modulate voltage-gated calcium channels with subtype selectivity, offering possibilities for developing novel analgesics with reduced side effects. These findings were recently presented at the 2024 American Chemical Society National Meeting.

As research on 2-(3-(1-Hydroxyethyl)piperidin-1-yl)acetic acid continues to expand, its unique structural features and demonstrated biological activities position it as an important scaffold in medicinal chemistry. Future studies are expected to explore its applications in additional therapeutic areas and further optimize its pharmacological properties through rational drug design approaches.